Cas no 62935-36-8 (2-Propenoic acid, 3-oxo-2-(trifluoromethyl)-, 2-methylpropyl ester)
62935-36-8 structure
Product Name:2-Propenoic acid, 3-oxo-2-(trifluoromethyl)-, 2-methylpropyl ester
CAS No:62935-36-8
MF:C8H9F3O3
MW:210.150473356247
CID:428625
PubChem ID:71381790
Update Time:2025-04-19
2-Propenoic acid, 3-oxo-2-(trifluoromethyl)-, 2-methylpropyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-oxo-2-(trifluoromethyl)-, 2-methylpropyl ester
- 2-methylpropyl 3-oxo-2-(trifluoromethyl)prop-2-enoate
- DTXSID10804213
- 62935-36-8
-
- Inchi: 1S/C8H9F3O3/c1-5(2)4-14-7(13)6(3-12)8(9,10)11/h5H,4H2,1-2H3
- InChI Key: ZOSKXPLVGAXBFJ-UHFFFAOYSA-N
- SMILES: FC(C(=C=O)C(=O)OCC(C)C)(F)F
Computed Properties
- Exact Mass: 210.05037
- Monoisotopic Mass: 210.05037863g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
2-Propenoic acid, 3-oxo-2-(trifluoromethyl)-, 2-methylpropyl ester Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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